Cas no 59742-68-6 (Heptanedioic acid, 3-bromo-4-oxo-, diethyl ester)

• Product Name: Heptanedioic acid, 3-bromo-4-oxo-, diethyl ester
• CAS No: 59742-68-6
• MF: C₁₁H₁₇BrO₅
• MW: 309.153683423996
• CID: 335318
• PubChem ID: 71363532
• Update Time: 2025-04-19

Heptanedioic acid, 3-bromo-4-oxo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 3-bromo-4-oxo-, diethyl ester
• diethyl 3-bromo-4-oxoheptanedioate
• 59742-68-6
• SCHEMBL11487878
• DTXSID80787049

• Inchi： 1S/C11H17BrO5/c1-3-16-10(14)6-5-9(13)8(12)7-11(15)17-4-2/h8H,3-7H2,1-2H3
• InChI Key： NAISJJKROKNKCI-UHFFFAOYSA-N
• SMILES： BrC(CC(=O)OCC)C(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 308.02594g/mol
• Monoisotopic Mass: 308.02594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų